Cas no 4760-58-1 (Benzeneacetonitrile,4-amino-a-phenyl-)
4760-58-1 structure
Product Name:Benzeneacetonitrile,4-amino-a-phenyl-
CAS No:4760-58-1
MF:C14H12N2
MW:208.258482933044
CID:335100
PubChem ID:116771
Update Time:2025-04-19
Benzeneacetonitrile,4-amino-a-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetonitrile,4-amino-a-phenyl-
- (4-aminophenyl)-phenylacetonitrile
- (4-Amino-phenyl)-phenyl-acetonitrile
- [(2R,3S,6S)-3-acetyloxy-6-phenacyl-3,6-dihydro-2H-pyran-2-yl]methyl acetate
- < 4-Amino-phenyl> -phenyl-acetonitril
- 2-(4-Aminophenyl)-2-phenylacetonitrile
- AC1L7LV8
- NSC355509
- NSC355697
- Phenyl-(4-amino-phenyl)-acetonitril
- NSC 405161
- Benzeneacetonitrile, 4-amino-.alpha.-phenyl-
- SCHEMBL2734637
- NSC-405161
- .alpha.-(4-Aminophenyl)phenylacetonitrile
- EN300-57915
- (4-Aminophenyl)(phenyl)acetonitrile #
- 4760-58-1
- NSC405161
-
- Inchi: 1S/C14H12N2/c15-10-14(11-4-2-1-3-5-11)12-6-8-13(16)9-7-12/h1-9,14H,16H2
- InChI Key: ICAAICSDOCMEKS-UHFFFAOYSA-N
- SMILES: NC1C=CC(=CC=1)C(C#N)C1C=CC=CC=1
Computed Properties
- Exact Mass: 208.10016
- Monoisotopic Mass: 208.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 49.8Ų
Experimental Properties
- Density: 1.145±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 72 ºC
- Boiling Point: 384.6°Cat760mmHg
- Flash Point: 186.4°C
- Refractive Index: 1.626
- Solubility: Very slightly soluble (0.21 g/l) (25 º C),
- PSA: 49.81
Benzeneacetonitrile,4-amino-a-phenyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-57915-0.05g |
2-(4-aminophenyl)-2-phenylacetonitrile |
4760-58-1 | 0.05g |
$239.0 | 2023-02-09 | ||
| Enamine | EN300-57915-0.1g |
2-(4-aminophenyl)-2-phenylacetonitrile |
4760-58-1 | 0.1g |
$250.0 | 2023-02-09 | ||
| Enamine | EN300-57915-0.25g |
2-(4-aminophenyl)-2-phenylacetonitrile |
4760-58-1 | 0.25g |
$262.0 | 2023-02-09 | ||
| Enamine | EN300-57915-0.5g |
2-(4-aminophenyl)-2-phenylacetonitrile |
4760-58-1 | 0.5g |
$273.0 | 2023-02-09 | ||
| Enamine | EN300-57915-1.0g |
2-(4-aminophenyl)-2-phenylacetonitrile |
4760-58-1 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-57915-2.5g |
2-(4-aminophenyl)-2-phenylacetonitrile |
4760-58-1 | 2.5g |
$558.0 | 2023-02-09 | ||
| Enamine | EN300-57915-5.0g |
2-(4-aminophenyl)-2-phenylacetonitrile |
4760-58-1 | 5.0g |
$825.0 | 2023-02-09 | ||
| Enamine | EN300-57915-10.0g |
2-(4-aminophenyl)-2-phenylacetonitrile |
4760-58-1 | 10.0g |
$1224.0 | 2023-02-09 |
Benzeneacetonitrile,4-amino-a-phenyl- Related Literature
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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